Cas no 2125-74-8 (1H-Pyrrole-3-carbonitrile,1-acetyl-4-amino-2,5-dihydro-)

• Product Name: 1H-Pyrrole-3-carbonitrile,1-acetyl-4-amino-2,5-dihydro-
• CAS No: 2125-74-8
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 252889
• PubChem ID: 538921
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile,1-acetyl-4-amino-2,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile,1-acetyl-4-amino-2,5-dihydro-
• 1-ACETYL-4-AMINO-2,5-DIHYDRO-1H-PYRROLE-3-CARBONITRILE
• 1-acetyl-4-amino-2,5-dihydropyrrole-3-carbonitrile
• 1-Acetyl-3-amino-4-cyan-3-pyrrolin
• 1-Acetyl-3-amino-4-cyano-3-pyrrolin
• 1-Acetyl-3-amino-4-cyano-3-pyrroline
• 1-acetyl-4-amino-2,5-dihydro-pyrrole-3-carbonitrile
• 1H-Pyrrole-3-carbonitrile,1-acetyl-4-amino-2,5-dihydro
• PYR018
• FT-0690956
• FDUGIQHADKXDKM-UHFFFAOYSA-N
• DTXSID20337128
• Oprea1_002085
• 2125-74-8
• AKOS006278805
• AB10953
• A815226
• 1-Acetyl-4-amino-2,5-dihydro-1H-pyrrole-3-carbonitrile #

• Inchi： 1S/C7H9N3O/c1-5(11)10-3-6(2-8)7(9)4-10/h3-4,9H2,1H3
• InChI Key： FDUGIQHADKXDKM-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC(C#N)=C(C1)N

Computed Properties

• Exact Mass: 151.07500
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 471.3°C at 760 mmHg
• Flash Point: 238.8°C
• Refractive Index: 1.569
• PSA: 70.12000
• LogP: 0.22308